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An In-depth Technical Guide to 2-Selenophenecarboxaldehyde: Physical Properties,
Spectroscopic Characterization, and Handling

Introduction

2-Selenophenecarboxaldehyde is a heterocyclic aromatic compound that has garnered
significant interest within the scientific community, particularly in the fields of medicinal
chemistry and materials science.[1][2] Its structure, which features a five-membered
selenophene ring with a reactive aldehyde group at the 2-position, makes it a valuable and
versatile building block for the synthesis of more complex molecular architectures.[1][2] The
presence of the selenium atom imparts unique electronic properties to the molecule, making its
derivatives promising candidates for novel therapeutic agents and advanced organic electronic
materials.[1][3]

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 2-Selenophenecarboxaldehyde. It is intended for researchers, scientists, and
professionals in drug development who require a detailed understanding of this compound for
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its application in their work. The guide covers its fundamental physical characteristics, in-depth
spectroscopic analysis, safety and handling protocols, and its role in organic synthesis.

Physicochemical Properties

2-Selenophenecarboxaldehyde is typically a liquid at room temperature and may present with
a distinct odor.[2] Its core physical and chemical properties are summarized in the table below,
providing a foundational understanding of the compound's characteristics.

Property Value Reference
Molecular Formula CsHaOSe [41151[6]
Molecular Weight 159.05 g/mol [41[5]
Boiling Point 208.1°C at 760 mmHg [4]

Flash Point 79.6°C [4]
Appearance Liquid [2]

Odor Distinctive [2]
Solubility Soluble in organic solvents [2]

CAS Number 25109-26-6 [4][5][6]

Molecular Structure and Crystallography

The molecular architecture of 2-Selenophenecarboxaldehyde consists of a planar, five-
membered selenophene ring, which is an aromatic heterocyclic system.[1] An aldehyde
functional group is substituted at the 2-position of this ring.[2] The planarity of the selenophene
ring is a key feature of its aromaticity.[1] The carbonyl group of the aldehyde is coplanar with
the ring, a result of conjugation that allows for 1t-electron delocalization between the ring and
the carbonyl moiety.[1] This electronic arrangement significantly influences the molecule's
reactivity and spectroscopic properties.

Based on crystallographic data from related selenophene derivatives, the carbon-selenium
bond length is approximately 1.855 A.[1] Selenophene derivatives commonly crystallize in
monoclinic or triclinic systems.[1]
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Caption: 2D structure of 2-Selenophenecarboxaldehyde.

Spectroscopic Characterization

A thorough spectroscopic analysis is essential for the unambiguous identification and
characterization of 2-Selenophenecarboxaldehyde. The following sections detail the
expected spectroscopic data based on its structural features and data from analogous
compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H NMR: The proton NMR spectrum is expected to show distinct signals for the aldehyde
proton and the three protons on the selenophene ring.[1] The aldehyde proton is anticipated to
appear significantly downfield, in the range of 9.5-10.0 ppm, due to the deshielding effect of the
carbonyl group.[1] The ring protons are expected to resonate in the aromatic region, between
7.1 and 7.4 ppm.[1]

13C NMR: The carbon NMR spectrum will provide information on the carbon framework of the
molecule. The carbonyl carbon of the aldehyde is expected to be the most downfield signal.
The sp? hybridized carbons of the selenophene ring are predicted to appear in the 100-170
ppm range.[5][7]

77Se NMR: The 7’Se NMR spectrum offers direct insight into the selenium environment. For
selenophene derivatives, chemical shifts are typically observed in the 150-600 ppm range.[1]
The electron-withdrawing nature of the aldehyde group is expected to influence the chemical
shift of the selenium atom, likely causing a downfield shift compared to unsubstituted
selenophene.[1]
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Spectroscopic

_ Key Features Expected Values Reference
Technique
1H NMR Ring protons 7.1-7.4 ppm [1]
Aldehyde proton 9.5-10.0 ppm [1]
Aromatic/Olefinic
13C NMR 100-170 ppm 517
Carbons
77Se NMR Selenium 150-600 ppm [1]
IR C=0 stretch 1700-1730 cm™1 [1]
Aldehyde C-H 2700-2860 cm™1 [1]
UV-Vis Amax 235-265 nm [1]

Infrared (IR) Spectroscopy

The IR spectrum of 2-Selenophenecarboxaldehyde will exhibit characteristic absorption
bands that confirm the presence of the key functional groups. A strong absorption band is
expected in the 1700-1730 cm~1 region, which is typical for the C=0 stretching vibration of a
conjugated aromatic aldehyde.[1] The conjugation with the selenophene ring lowers this
frequency compared to aliphatic aldehydes.[1] Additionally, two distinct bands for the aldehyde
C-H stretching vibrations are anticipated between 2700-2860 cm~1.[1]

Mass Spectrometry (MS)

While a specific experimental mass spectrum for 2-Selenophenecarboxaldehyde is not
readily available, the molecular ion peak (M*) would be observed at an m/z corresponding to its
molecular weight of approximately 159.05. The fragmentation pattern would likely involve the
loss of the formyl group (CHO) and fragmentation of the selenophene ring.

Ultraviolet-Visible (UV-Vis) Absorption Spectroscopy

The UV-Vis absorption spectrum is expected to show a maximum absorption (Amax) in the
range of 235-265 nm.[1] This absorption is due to the 1 — 11* electronic transitions within the
conjugated system of the molecule.
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Synthesis and Reactivity
Synthetic Approaches

The synthesis of selenophenes and their derivatives typically involves cyclization reactions.[3]
[8] Modern synthetic methods often employ one-pot procedures, such as the intramolecular
cyclization of 1,3-dienyl bromides in the presence of a selenium source like potassium
selenocyanate (KSeCN) and copper oxide nanoparticles.[3] Another approach involves the
copper-catalyzed regioselective [2+2+1] cyclization of terminal alkynes with elemental
selenium, which is notable for its high atom economy.[9]

General Synthetic Workflow for Substituted Selenophenes

(Acyclic Precursors (e.g., diynes, enynes)) (Selenium Source (e.g., elemental Se, KSeCND

N

(Cyclization Reaction (e.g., metal-catalyzed))

Gubstituted Selenophene Core)
Gunctional Group Interconversior)
G-Selenophenecarboxaldehyda

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 2-Selenophenecarboxaldehyde.

Chemical Reactivity
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The aldehyde group in 2-Selenophenecarboxaldehyde is a key site of reactivity, making it a
versatile building block for further synthetic transformations. It can undergo a variety of
reactions typical of aromatic aldehydes, including:

Oxidation: to form the corresponding carboxylic acid.

Reduction: to yield the alcohol.

Wittig reaction: to create carbon-carbon double bonds.

Condensation reactions: with amines and other nucleophiles.

Applications in Research and Development

The unique properties of the selenophene moiety have led to its investigation in several areas
of research and development:

» Medicinal Chemistry: Selenophene derivatives have demonstrated a wide range of biological
activities, including antidepressant, antioxidant, anticonvulsant, antibacterial, and antitumor
properties.[3] 2-Selenophenecarboxaldehyde serves as a precursor for the synthesis of
novel drug candidates.

o Material Science: Organoselenium compounds, including selenophenes, are of great interest
in the development of new materials for organic electronics and optoelectronic devices.[1][3]
Their properties make them suitable for use in organic light-emitting diodes (OLEDs) and
organic field-effect transistors (OFETS).[3]

Safety and Handling

2-Selenophenecarboxaldehyde is classified as a hazardous substance and must be handled
with appropriate safety precautions.[5]

Hazard Identification:[5]
o Acute Toxicity (Oral): Toxic if swallowed (H301).

» Acute Toxicity (Inhalation): Toxic if inhaled (H331).
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» Hazardous to the Aquatic Environment (Acute): Very toxic to aquatic life (H400).

e Hazardous to the Aquatic Environment (Chronic): Very toxic to aquatic life with long-lasting

effects (H410).

Recommended Handling Procedures:[10][11][12]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.

o Ventilation: Use only in a well-ventilated area, preferably in a chemical fume hood.

o Hygiene: Wash hands and any exposed skin thoroughly after handling. Do not eat, drink, or

smoke in the work area.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.

» Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local regulations.

Safe Handling Protocol

Safe Use of 2-Selenophenecarboxaldehyde

\ \Erocedural ControlS \ \
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Caption: Key components of the safe handling protocol for 2-Selenophenecarboxaldehyde.

Conclusion

2-Selenophenecarboxaldehyde is a fundamentally important heterocyclic compound with

significant potential in both medicinal chemistry and materials science. A comprehensive
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understanding of its physical properties, spectroscopic characteristics, and safe handling
procedures is paramount for its effective and responsible use in a research and development
setting. This guide has provided a detailed overview of these aspects to support scientists in
their work with this versatile molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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